Cas no 1361791-15-2 (Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1361791-15-2
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931568
• Update Time: 2025-07-23

Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-7(5-15)3-9(19-11(12,13)14)16-8(6)4-10(17)18-2/h3H,4-5,15H2,1-2H3
• InChI Key： ZQLSGYZFRHWHSP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(C)C(CC(=O)OC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1361791-15-2)

Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1361791-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and aminomethyl functional groups. Its molecular structure, C12H15F3N2O3, offers versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound's trifluoromethoxy group is a key structural feature, enhancing lipophilicity and metabolic stability—a critical factor in modern medicinal chemistry. This attribute aligns with the growing demand for fluorinated compounds in pharmaceuticals, as highlighted by recent trends in FDA-approved drugs. Additionally, the aminomethyl moiety provides a handle for further derivatization, enabling the creation of libraries for high-throughput screening. Such properties make CAS 1361791-15-2 a focal point in fragment-based drug design (FBDD) and combinatorial chemistry.

In agrochemical applications, Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate demonstrates promise as a precursor for novel pesticides. The trifluoromethoxy substitution is known to improve pest resistance management, addressing global concerns about crop protection sustainability. Recent studies explore its role in developing next-generation insecticides, particularly targeting GABA receptors in pests—a hot topic in integrated pest management (IPM) strategies.

Synthetic accessibility is another advantage of this compound. Modern green chemistry protocols, such as flow reactor techniques, have been adapted for its production, minimizing waste and energy consumption. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a frequently searched topic among chemists. The compound's stability under ambient conditions further facilitates storage and transportation, reducing logistical challenges.

Analytical characterization of CAS 1361791-15-2 typically involves NMR spectroscopy (1H, 13C, and 19F), mass spectrometry, and HPLC purity analysis. These techniques confirm its structural integrity and are essential for quality control in industrial-scale production. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts—a practice increasingly valued in the open science movement.

From a commercial perspective, Methyl 4-(aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetate is available through specialty chemical suppliers, with pricing reflecting its high purity (>98%) and custom synthesis options. Its patent landscape reveals ongoing innovation, particularly in bioconjugation techniques and prodrug development—areas frequently queried in scientific literature searches. Regulatory compliance (REACH, FDA) is thoroughly documented, ensuring its suitability for global research applications.

Future research directions for this compound include exploring its structure-activity relationships (SAR) in kinase inhibition and investigating its role in metal-organic frameworks (MOFs) for catalytic applications. These interdisciplinary opportunities position CAS 1361791-15-2 at the intersection of chemistry, biology, and materials science—a nexus driving today's most cited academic publications.